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Compound of Interest

Compound Name:
2-Azido-1-(4-

hydroxyphenyl)ethanone

CAS No.: 169315-44-0

Cat. No.: B1465042

Get Quote

Introduction: The Energetic Nature of Azides
Organic azides (

) are indispensable tools in modern drug discovery, bioconjugation, and materials science,
largely due to the ubiquity of "Click Chemistry" (CuAAC). However, the very feature that makes
them reactive—the high-energy azide functionality—renders them potential explosophores.

The azide group possesses an intrinsic energy of approximately 355 kJ/mol (85 kcal/mol). This

energy can be released instantaneously upon decomposition, often triggered by slight thermal,

mechanical, or electrostatic stimuli. For researchers, the challenge is not to avoid azides, but to

engineer workflows that keep this energy below the threshold of detonation.

Core Directive: Treat every new organic azide as a potential explosive until specific thermal

data (DSC/TGA) proves otherwise.

Hazard Identification & Stability Assessment
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Before synthesizing any organic azide, a rigorous paper-based assessment must be

performed. This relies on empirical rules derived from decades of high-energy materials

research.

The "Rule of Six" and C/N Ratios
The stability of an organic azide is roughly proportional to the mass of the non-energetic portion

of the molecule acting as a heat sink.

Metric Rule Implication for Handling

C/N Ratio
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Stable enough to isolate. Can

be stored in pure form (e.g.,

nonyl azide).[1][2]

Intermediate Stability

Do NOT store in pure form.

Synthesize and use

immediately, or store as a

dilute solution (<1 M) at <0°C.

High Instability

Do NOT isolate. Synthesize in

situ only.[1][3] Limit scale to <1

mmol.

Rule of Six per energetic group

If the molecule has <6 carbons

per azide group, it is likely

shock-sensitive.[4]

Thermal Stability Testing (DSC/ARC)
Paper assessments are approximations. For scale-up (>1 g) or novel scaffolds, Differential

Scanning Calorimetry (DSC) is mandatory.

Onset Temperature (

): The temperature at which decomposition begins.[5] Safe processing temperature is
typically

.
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Energy of Decomposition (

):

: Low potential for propagation.

: Potential for deflagration.

: High potential for detonation.

Synthesis and Handling Protocols
Solvent Selection: The Halogenated Solvent Ban
CRITICAL HAZARD: Never use dichloromethane (DCM) or chloroform with sodium azide.[1][6]

Mechanism: Azide ions (

) displace chloride in halogenated solvents to form diazidomethane (

) or triazidomethane.

Consequence: These small molecules are extremely unstable liquids that can detonate in

solution or upon rotary evaporation.

Safe Alternatives: Acetonitrile, DMF, DMSO, Toluene.

Concentration and Isolation
Concentration Limit: Keep reaction mixtures dilute (

).

Evaporation: Avoid rotary evaporation to dryness. If solvent exchange is needed, use co-

evaporation with a high-boiling safe solvent (e.g., toluene) to ensure the azide never

becomes dry/neat.

Apparatus: Use a blast shield. Avoid ground glass joints for neat azides (friction hazard); use

Teflon sleeves or greased joints.

Physical Handling
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Tools: Use plastic or Teflon spatulas.

Reason: Metal spatulas (especially iron or steel) can create friction hot spots.

Furthermore, trace acid + metal + azide = metal azide salts (e.g., Copper(II) azide), which

are primary explosives.

Light: Protect from direct light. Azides can photodegrade to nitrenes, leading to unpredictable

polymerization or decomposition.

Workflow Decision Tree
The following diagram outlines the logical flow for planning an azide synthesis safely.
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Plan Azide Synthesis

Calculate (C+O)/N Ratio

Is Ratio >= 3?

Likely Stable
Proceed with Standard Precautions

Yes

Check Ratio 1 to 3

No

Select Solvent

Do NOT Store Pure
Store as Solution (<1M)

Max Scale < 5g

Yes

Ratio < 1
EXTREME HAZARD

No

Do NOT Isolate
Synthesize In Situ Only

Max Scale < 1g

Is Solvent Halogenated?
(DCM, CHCl3)

STOP! Explosion Risk
(Diazidomethane Formation)

Yes

Use ACN, DMF, Toluene

No
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Figure 1: Decision matrix for assessing organic azide stability and solvent compatibility.
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Storage and Stability
Temperature: Store all isolated organic azides below room temperature, preferably at -20°C

in a spark-proof freezer.

Container: Use amber plastic (HDPE/PP) vials. Amber glass is acceptable only if the cap is

Teflon-lined and the threads are kept scrupulously clean to prevent friction.

Segregation: Store away from:

Acids (forms

gas).

Heavy metals (Pb, Cu, Hg) and their salts.[1]

Oxidizers.

Waste Disposal and Decontamination
Never pour azide solutions down the drain.[7][8][9] Azide ions react with copper or lead piping

to form heavy metal azides, which can detonate when a plumber cuts the pipe years later.

Chemical Quenching Protocols
Before disposal, azides must be chemically deactivated.[10]

Method A: Nitrous Acid Quench (For Inorganic/Aqueous Azides)
Best for quenching sodium azide stock solutions or aqueous waste.

Setup: Fume hood (releases toxic NO/NO2 gas).[6][7]

Reaction:

Procedure:

Dilute azide solution to <5%.[3][6][7][9]

Add 20% aqueous Sodium Nitrite (
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) (1.5 equivalents per azide).[6][7]

Slowly add 20%

until acidic (pH < 4).

Test with starch-iodide paper (turns blue if excess nitrite is present, indicating completion).

[6]

Method B: Phosphine Reduction (For Organic Azides)
Best for quenching organic azides in organic solvents.

Reaction: Staudinger reduction.

Procedure:

Add excess Triphenylphosphine (

) to the organic azide solution.

Stir at room temperature for several hours.

The resulting amine is generally non-explosive and can be disposed of as standard

organic waste.

Quenching Pathway Diagram

Azide Waste Identify Type

Inorganic / Aqueous
(e.g., NaN3)

Organic / Solvent
(e.g., Benzyl Azide)

Add NaNO2 (excess)
Then H2SO4 (slowly)

Add PPh3 (Staudinger)
or SnCl2

Products:
N2 (gas) + NO (gas)

Products:
Amine + Ph3P=O

Dispose as
Standard Chemical Waste

Click to download full resolution via product page

Figure 2: Selection of chemical quenching methods based on azide type.

Emergency Procedures
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Spills
Evacuate: If the spill is significant (>5 g) or involves a highly unstable azide, evacuate the

lab.

Isolate: Do not attempt to wipe up dry azide salts (friction hazard).

Deactivate: Cover the spill with a towel soaked in the Nitrous Acid Quench solution (see 5.1)

or a specific commercial azide neutralizer. Allow to sit for at least 30 minutes.

Cleanup: Absorb liquid with vermiculite or sand. Use plastic scoops.

Exposure
Inhalation: Move to fresh air immediately. Azides inhibit cytochrome c oxidase (similar to

cyanide). Seek medical attention.

Skin/Eye: Flush with copious water for 15 minutes.[7][11] Sodium azide is rapidly absorbed

through the skin.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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